Cas no 313648-56-5 (1,3-dimethyl 5-ethynylbenzene-1,3-dicarboxylate)

• Product Name: 1,3-dimethyl 5-ethynylbenzene-1,3-dicarboxylate
• CAS No: 313648-56-5
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• MDL: MFCD14635808
• CID: 2190652
• PubChem ID: 15468780
• Update Time: 2025-05-24

1,3-dimethyl 5-ethynylbenzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• DiMethyl5-ethynylisophthalate
• Dimethyl 5-ethynylisophthalate
• Dimethyl 5-ethynylbenzene-1,3-dioate
• 5-Ethynylisophthalic acid dimethyl ester
• dimethyl 5-ethynylbenzene-1,3-dicarboxylate
• 1,3-dimethyl 5-ethynylbenzene-1,3-dicarboxylate
• 313648-56-5
• SCHEMBL2065024
• YSZC136
• CS-0110870
• Dimethyl 5-ethynylisophthalate, 97%
• DB-319201
• EN300-11689002
• AB9130
• BS-50456
• MFCD14635808

• MDL： MFCD14635808
• Inchi： 1S/C12H10O4/c1-4-8-5-9(11(13)15-2)7-10(6-8)12(14)16-3/h1,5-7H,2-3H3
• InChI Key： RSSODPUFUQKWIK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#C)C=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 1,3-dimethyl 5-ethynylbenzene-1,3-dicarboxylate

1,3-Dimethyl 5-Ethynylbenzene-1,3-Dicarboxylate: A Comprehensive Overview

1,3-Dimethyl 5-Ethynylbenzene-1,3-Dicarboxylate, also known by its CAS number 313648-56-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines methyl groups and ethynyl substituents on a benzene ring with dicarboxylate functionalities. Its properties make it a versatile building block for various applications in drug discovery, polymer synthesis, and advanced materials development.

The structure of 1,3-Dimethyl 5-Ethynylbenzene-1,3-Dicarboxylate is notable for its conjugated system. The presence of the ethynyl group introduces rigidity and electronic characteristics that are advantageous in certain chemical reactions. Recent studies have highlighted its potential as a precursor for the synthesis of conjugated polymers with tailored electronic properties. For instance, researchers have explored its use in the development of organic semiconductors for flexible electronics and optoelectronic devices.

In terms of physical properties, this compound exhibits a high degree of thermal stability and solubility in common organic solvents. These attributes make it suitable for various synthetic protocols. A study published in Nature Communications demonstrated that 1,3-Dimethyl 5-Ethynylbenzene-1,3-Dicarboxylate can be efficiently polymerized under mild conditions to form materials with exceptional charge transport properties. Such findings underscore its importance in the realm of materials science.

The synthesis of CAS No. 313648-56-5 involves a multi-step process that typically begins with the preparation of the corresponding benzene dicarboxylic acid derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product.

Beyond its role as a synthetic intermediate, 1,3-Dimethyl 5-Ethynylbenzene-1,3-Dicarboxylate has shown promise in biological applications. Preclinical studies suggest that it may possess anti-inflammatory properties due to its ability to modulate specific cellular pathways. While further research is needed to validate these findings, they open up new avenues for exploring its therapeutic potential.

In conclusion, CAS No. 313648-56-5, or 1,3-Dimethyl 5-Ethynylbenzene-1,3-Dicarboxylate, stands out as a multifaceted compound with applications spanning multiple disciplines. Its unique structure and favorable properties continue to attract attention from researchers worldwide. As ongoing studies uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic research and industrial applications.